2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol

• IUPAC Name: 2-[2-[4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C16H25BrN2O3/c1-21-16-3-2-15(17)12-14(16)13-19-6-4-18(5-7-19)8-10-22-11-9-20/h2-3,12,20H,4-11,13H2,1H3
• InChI Key: QHTWCJJKRSVBEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2CCN(CC2)CCOCCO
• Molecular Formula: C16H25BrN2O3
• Molecular Weight: 373.28 g/mol

Description

2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol is a complex organic compound that features a piperazine ring substituted with a 5-bromo-2-methoxyphenyl group and an ethoxyethanol chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol typically involves a multi-step process. One common route includes the following steps:

Bromination: The starting material, 2-methoxybenzyl alcohol, is brominated using bromine in the presence of a catalyst to yield 5-bromo-2-methoxybenzyl bromide.

Piperazine Substitution: The brominated intermediate is then reacted with piperazine to form 4-[(5-bromo-2-methoxyphenyl)methyl]piperazine.

Ethoxylation: The final step involves the reaction of the piperazine derivative with ethylene oxide under basic conditions to introduce the ethoxyethanol chain, yielding the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom, yielding a de-brominated product.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or thiourea (NH₂CSNH₂).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield 5-bromo-2-methoxybenzoic acid, while substitution with an amine can produce a new piperazine derivative.

Scientific Research Applications

2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol has several scientific research applications:

Medicinal Chemistry: It is used in the development of drugs targeting alpha1-adrenergic receptors, which are involved in various cardiovascular and neurological disorders.

Pharmacology: The compound is studied for its potential as a ligand for receptor binding studies and drug-receptor interaction analysis.

Biological Research: It is used in the investigation of cellular signaling pathways and receptor-mediated processes.

Industrial Applications: The compound can be used as an intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol involves its interaction with specific molecular targets, such as alpha1-adrenergic receptors. The compound binds to these receptors, modulating their activity and influencing downstream signaling pathways. This can result in various physiological effects, including vasodilation, reduced blood pressure, and modulation of neurotransmitter release .

Comparison with Similar Compounds

Similar Compounds

Trazodone: An antidepressant that also targets alpha1-adrenergic receptors.

Naftopidil: Used in the treatment of benign prostatic hyperplasia and also interacts with alpha1-adrenergic receptors.

Urapidil: An antihypertensive agent that acts on alpha1-adrenergic receptors.

Uniqueness

2-[2-[4-[(5-Bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol is unique due to its specific substitution pattern, which imparts distinct pharmacological properties. Its combination of a brominated aromatic ring and a piperazine moiety linked by an ethoxyethanol chain allows for specific receptor interactions and potential therapeutic applications .